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Compound of Interest

Compound Name: CC-90003

Cat. No.: B10798849

Application Notes and Protocols for CC-90003
For Researchers, Scientists, and Drug Development
Professionals

Introduction

CC-90003 is a potent, selective, and irreversible inhibitor of extracellular signal-regulated
kinase 1 (ERK1) and ERK2.[1][2][3][4] As a critical downstream node in the mitogen-activated
protein kinase (MAPK) signaling pathway, the ERK cascade plays a pivotal role in regulating
cell proliferation, survival, and differentiation.[3][4] Dysregulation of the MAPK/ERK pathway is
a common feature in many human cancers, making ERK1/2 attractive therapeutic targets.[3][5]
CC-90003 has demonstrated significant anti-proliferative activity in various cancer cell lines,
particularly those with BRAF and KRAS mutations, and has been evaluated in both preclinical
and clinical settings.[2][6][7]

These application notes provide detailed protocols for the preparation of CC-90003 stock
solutions, appropriate storage conditions, and guidelines for its use in common experimental
settings.

Data Presentation

Table 1: Physicochemical Properties of CC-90003
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Property Value Reference
Molecular Weight 458.44 g/mol [1112]
Formula C22H21F3N6O2 [1][2]
CAS Number 1621999-82-3 [1][2]
Appearance White to off-white solid [1]
Table 2: Solubility of CC-90003
Solvent Solubility Notes Reference
Use freshly opened,
anhydrous DMSO as
= 125 mg/mL (= . )
DMSO it is hygroscopic, [1]8]
272.66 mM) _ _
which can impact
solubility.
Water Insoluble [2][8]
Ethanol Insoluble [2]
Table 3: Recommended Storage Conditions
Form Temperature Duration Reference
Solid Powder -20°C 3 years [1]
4°C 2 years [1]
In Solvent (DMSO) -80°C 2 years [1]
-20°C 1 year [1]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.

Table 4: Typical Concentration Ranges for In Vitro and In Vivo Studies
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Application

Concentration/Dos
age

Notes

Reference

In Vitro (Biochemical

Assay)

ICs0: 10-20 nM for
ERK1/2

Potency against

purified kinases.

[2](6]

In Vitro (Cell-based
Assays)

Glso <1 pM

In sensitive BRAF-
mutant cancer cell

lines.

[6]

1uM

Can induce cell death
in HCT-116 cells.

[6]

In Vivo (Xenograft
Models)

12.5 mg/kg - 100
mg/kg (daily)

Well-tolerated and
effective doses in

mouse models.

[2]7]

Experimental Protocols

Protocol 1: Preparation of a 10 mM CC-90003 Stock Solution in DMSO

Materials:

Vortex mixer

Methodology:

CC-90003 solid powder

Sterile, polypropylene microcentrifuge tubes

Calibrated precision balance

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

» Pre-weighing Preparation: Allow the vial of CC-90003 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.
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o Weighing: Carefully weigh out the desired amount of CC-90003 powder using a calibrated
precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.58
mg of CC-90003.

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o Mass =0.001 L x 0.010 mol/L x 458.44 g/mol x 1000 mg/g = 4.58 mg

o Dissolution: Add the weighed CC-90003 powder to a sterile microcentrifuge tube. Add the
calculated volume of anhydrous DMSO. For 4.58 mg of CC-90003, add 1 mL of DMSO to
achieve a 10 mM concentration.

o Mixing: Cap the tube tightly and vortex thoroughly until the powder is completely dissolved,
resulting in a clear solution. Gentle warming to 37°C can aid dissolution if necessary.

 Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 L) in sterile polypropylene tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for
shorter-term storage (up to 1 year).[1]

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments
Materials:

e 10 mM CC-90003 stock solution in DMSO

 Sterile cell culture medium appropriate for your cell line

Methodology:

e Thawing: Thaw a single-use aliquot of the 10 mM CC-90003 stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution into sterile cell culture medium to
achieve the desired final concentrations for your experiment.
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o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control wells
receive the same final concentration of DMSO as the experimental wells.

o Application: Add the freshly prepared working solutions to your cell cultures and proceed with
the experiment. It is recommended to prepare working solutions fresh for each experiment.

Mandatory Visualization

Signaling Pathway

CC-90003 acts by inhibiting ERK1/2, key components of the MAPK/ERK signaling cascade.
This pathway is typically activated by growth factors binding to receptor tyrosine kinases
(RTKSs), leading to the activation of RAS, RAF, and MEK, which in turn phosphorylates and
activates ERK. Activated ERK then translocates to the nucleus to regulate transcription factors
involved in cell proliferation and survival.
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Caption: MAPK/ERK signaling pathway and the inhibitory action of CC-90003.

Experimental Workflow
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The following diagram outlines the general workflow for preparing and using CC-90003 in a
typical in vitro cell-based assay.

Stock Solution Preparation In Vitro Experiment

1. Weigh CC-90003 2. Dissolve in 4. Aliquot for

Click to download full resolution via product page

Caption: Workflow for preparing and using CC-90003 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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